BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Lubricant
Miscibility Analysis of R-502 and Mineral Oil

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed analysis of the miscibility between the CFC
refrigerant R-502 and mineral oil, a common pairing in older refrigeration systems. The
following sections present quantitative data on their interaction, a comprehensive experimental
protocol for miscibility testing, and a logical workflow for the analysis.

Introduction

R-502 is an azeotropic refrigerant blend of R-22 and R-115. For many years, refrigeration
systems utilizing R-502 have employed mineral oils as lubricants.[1] The miscibility of the
lubricant with the refrigerant is a critical factor for ensuring adequate compressor lubrication
and efficient heat transfer within the refrigeration circuit. While mineral oils have demonstrated
adequate performance with CFC refrigerants like R-502, their miscibility is not always complete
across all operating temperatures and concentrations.[2] Understanding the miscibility
characteristics is crucial for predicting oil return to the compressor and preventing issues such
as oil logging in the evaporator.

Data Presentation: R-502 and Mineral Oil Miscibility

The miscibility of R-502 with mineral oil is often described as "marginal.” This implies that under
certain conditions of temperature and oil concentration, the two substances can form two
distinct liquid phases. A miscibility curve, as found in resources like the 1990 ASHRAE
Refrigeration Handbook, graphically represents the boundary between the single-phase
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(miscible) and two-phase (immiscible) regions. While the complete miscibility curve data is
extensive, the following table summarizes key observations regarding the solubility and phase
separation of R-502 in naphthenic mineral oil.

Parameter Value Conditions Reference

o Dependent on
) Two liquid phases can ]
Phase Separation ; temperature and oil --INVALID-LINK--
orm.
concentration.

Solubility of R-502 in Approximately 20% by At 40°F (4.4°C) in the

, . o --INVALID-LINK--
0]] weight oil-rich phase.
General observation
Qualitative Miscibility Marginal for R-502 and mineral --INVALID-LINK--

oil mixtures.

Properties of R-502 and Mineral Oil

A thorough understanding of the physical properties of both the refrigerant and the lubricant is
essential for interpreting miscibility data.

R.502 Refti .

Property Value

_ N 48.8% R-22 (CHCIF2) / 51.2% R-115
Chemical Composition

(CCIF2CFs3)
Molecular Weight 111.6 g/mol
Boiling Point (at 1 atm) -49.7 °F (-45.4 °C)
Critical Temperature 178.7 °F (81.5 °C)
Critical Pressure 582.6 psia (40.2 bar)

Mineral Oil (MO), Alkylbenzene (AB),

Oil Type Compatibility Polyolester (POE)
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Typical Properties of Naphthenic Mineral Oils for

Refrigeration

Naphthenic mineral oils are a common choice for use with CFC refrigerants. Their properties

can vary depending on the viscosity grade.

Property Test Method 150 SUS 300 SUS 500 SUS
Viscosity @ 155 SUS (33 325 SUS (68 510 SUS (110
ASTM D445
100°F (37.8°C) cSt) cSt) cSt)
Flash Point ASTM D92 350 °F (177 °C) 400 °F (204 °C) 405 °F (207 °C)
Pour Point ASTM D97 -50 °F (-46 °C) -30 °F (-34 °C) -15 °F (-26 °C)
Floc Point - -72 °F (-58 °C) -56 °F (-49 °C) -51 °F (-46 °C)
Specific Gravity ASTM D1250 0.904 0.910 0.916
Typical Water
ASTM D1533 < 25 ppm < 25 ppm < 25 ppm

Content

Experimental Protocol: Sealed Tube Miscibility Test

The following protocol is a detailed methodology for determining the miscibility of R-502 with
mineral oil, based on the principles outlined in the ASHRAE Standard 218, "Method of Test for

Lubricant and Refrigerant Miscibility Determination.”

Materials and Apparatus

Refrigerant: R-502

pressures.

Lubricant: Naphthenic mineral oil (various viscosities)

Vacuum Pump: To evacuate the sealed tubes.

Sealed Glass Tubes: Heavy-walled borosilicate glass tubes capable of withstanding high

Refrigerant Charging Manifold: For accurately charging the tubes with R-502.
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e Precision Balance: For accurate measurement of oil and refrigerant quantities.

o Constant Temperature Bath: Capable of a wide temperature range (e.g., -70°C to 70°C) with

a viewing window.

o Safety Equipment: Safety glasses, gloves, and a protective shield for the temperature bath.

Procedure

e Tube Preparation:
o Thoroughly clean and dry the sealed glass tubes to remove any contaminants.
o Evacuate each tube to a deep vacuum to remove air and moisture.

e Oil Charging:

o Accurately weigh a specific amount of mineral oil into each prepared sealed tube using a
precision balance. The amount will depend on the desired oil concentration for the test.

o Refrigerant Charging:
o Connect the oil-filled tube to the refrigerant charging manifold.

o Carefully charge the tube with the desired amount of R-502. The amount of refrigerant will
determine the final concentration of the mixture.

o Seal the tube permanently using a glassblowing torch while ensuring the contents remain
frozen to prevent pressure buildup.

e Sample Preparation:

o Prepare a series of sealed tubes with varying concentrations of mineral oil in R-502 (e.qg.,
5%, 10%, 20%, 40%, 60%, 80% by weight of oil).

» Miscibility Determination:

o Place the sealed tubes in the constant temperature bath.
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o Slowly lower the temperature of the bath in controlled increments.
o At each temperature step, allow the tubes to reach thermal equilibrium.

o Visually inspect each tube for signs of immiscibility, such as the formation of a cloudy haze
(floc point) or the separation into two distinct liquid layers.

o Record the temperature at which phase separation is first observed for each
concentration. This is the critical solution temperature for that specific mixture.

o To determine the upper critical solution temperature, slowly increase the temperature of
the bath and record the temperature at which the mixture becomes a single phase again.

o Data Analysis:

o Plot the observed critical solution temperatures against the corresponding oll
concentrations.

o The resulting curve will define the boundary of the miscible and immiscible regions for the
R-502 and mineral oil pair.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the lubricant miscibility analysis.
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Caption: Experimental workflow for lubricant miscibility analysis.
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Caption: Logical relationship of components in miscibility analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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